(2S)-2-[[(2S)-2-[(2S,3R)-2-[(2-amino-3-mercaptopropyl)amino]-3-methylpentoxy]-1-oxo-3-phenylpropyl]amino]-4-methylsulfonylbutanoic acid propan-2-yl ester

• Molecular Formula: C26H45N3O6S2
• Molecular Weight: 559.8 g/mol
• IUPAC Name: propan-2-yl (2S)-2-[[(2S)-2-[(2S,3R)-2-[(2-amino-3-sulfanylpropyl)amino]-3-methylpentoxy]-3-phenylpropanoyl]amino]-4-methylsulfonylbutanoate
• InChI: InChI=1S/C26H45N3O6S2/c1-6-19(4)23(28-15-21(27)17-36)16-34-24(14-20-10-8-7-9-11-20)25(30)29-22(12-13-37(5,32)33)26(31)35-18(2)3/h7-11,18-19,21-24,28,36H,6,12-17,27H2,1-5H3,(H,29,30)/t19-,21?,22+,23-,24+/m1/s1
• InChI Key: PGOKBMWPBDRDGN-VPLSZDNISA-N
• Isomeric SMILES: CC[C@@H](C)[C@@H](CO[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CCS(=O)(=O)C)C(=O)OC(C)C)NCC(CS)N
• SMILES: CCC(C)C(COC(CC1=CC=CC=C1)C(=O)NC(CCS(=O)(=O)C)C(=O)OC(C)C)NCC(CS)N

Description

(2S)-2-[[(2S)-2-[(2S,3R)-2-[(2-amino-3-mercaptopropyl)amino]-3-methylpentoxy]-1-oxo-3-phenylpropyl]amino]-4-methylsulfonylbutanoic acid propan-2-yl ester is a sulfone, a secondary carboxamide, an isopropyl ester and a thiol.

Scientific Research Applications

Enantioselective Preparation and Stereochemistry

Research indicates the compound is involved in the enantioselective preparation of dihydropyrimidones, highlighting its relevance in stereochemistry and chiral compound synthesis. This application is critical for producing compounds with specific stereochemical configurations, which are important in pharmaceutical and chemical research (Goss, Dai, Lou, & Schaus, 2009).

Synthesis of Penicillamine Derivatives

The compound is utilized in the synthesis of penicillamine derivatives, as seen in studies involving the enantioselective synthesis of (2S,3S)-[4,4,4-2H3]- and (2S,3R)-[4,4,4-2H3]penicillamine. These derivatives have potential implications in medicinal chemistry and drug design (Nanjappan, Ramalingam, Mosberg, & Woodard, 1993).

Fungicidal Activity

A study in 2021 explored novel amino acid derivatives using natural and non-natural amino acids for fungicidal activities. The compound's derivatives exhibited significant activity against Phytophthora capsici, suggesting its potential in developing new fungicides (Tian et al., 2021).

Pharmaceutical Applications

The compound has been studied for its potential in the pharmaceutical industry. For instance, the synthesis of tert-butyl (1S,2S)-2-methyl-3-oxo-1-phenylpropylcarbamate via asymmetric Mannich reaction is a notable example of its application in creating specific pharmaceutical compounds (Yang, Pan, & List, 2009).

Anticonvulsant Activity

Research in 2022 demonstrated the anticonvulsant potential of esters based on this compound. The study focused on synthesizing and evaluating ester derivatives for their anticonvulsant properties, contributing to the development of new therapeutic agents (Nesterkina, Musatov, Honcharova, & Kravchenko, 2022).